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Compound of Interest

Compound Name: N 563

cat. No.: B1663612

For researchers and drug development professionals, the diligent management of chemical
reagents is fundamental to laboratory safety and environmental stewardship. This document
provides a comprehensive, procedural guide for the safe and effective disposal of N-563 (CAS#
140686-92-6), a biochemical identified as an analog of 15-deoxyspergualin. While one safety
data sheet suggests a product with a similar identifier is not classified as hazardous, the
research nature of N-563 necessitates a cautious approach, treating it as a potentially
hazardous substance.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is critical to handle N-563 with appropriate
safety measures to mitigate potential exposure risks.

Personal Protective Equipment (PPE):

All personnel handling N-563 must use the personal protective equipment outlined in the table
below.
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PPE Item

Specification

Rationale

Gloves

Nitrile or other chemically

resistant gloves.

To prevent dermal contact.

Eye Protection

Chemical safety goggles or a

face shield.

To protect eyes from splashes

or airborne particles.

Lab Coat

Standard laboratory coat.

To protect clothing and skin

from contamination.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (if dusts may be

generated).

To prevent inhalation of the

compound.

Engineering Controls:

All handling of this compound should be conducted within a certified chemical fume hood to

minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of N-563 must be managed as hazardous chemical waste in accordance with

institutional, local, state, and federal regulations.

+ Waste Segregation:

o All waste contaminated with N-563 must be segregated from general laboratory waste

streams.

o This includes:

» Unused or expired solid N-563.

= Solutions containing N-563.

= Contaminated consumables such as pipette tips, centrifuge tubes, gloves, and bench

paper.
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e Containerization:

o Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled,
sealed, and leak-proof hazardous waste container.

o Liquid Waste: Collect solutions containing N-563 in a sturdy, sealed, and chemically
compatible container. Ensure the container is properly capped to prevent spills.

o Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with N-563 must be
disposed of in a designated, puncture-resistant sharps container.

e Labeling:
o Affix a "Hazardous Waste" label to all waste containers.

o The label must include the full chemical name ("N-563" and its IUPAC name if available),
the CAS number (140686-92-6), and any known hazard information.

o Indicate the date when the waste was first added to the container.
e Storage:

o Store the sealed and labeled hazardous waste containers in a designated and secure
Satellite Accumulation Area (SAA) near the point of generation.

o Ensure the storage area is away from incompatible chemicals to prevent accidental
reactions.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the N-563 waste.

o Provide the EHS department with all available information regarding the compound.

o Do not dispose of N-563 down the drain or in the regular trash.

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is required to contain and clean up the

material safely.

o Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the

contaminated zone.
e Ventilate the Area: Ensure adequate ventilation, if it is safe to do so.
e Contain the Spill:
o For solid material, carefully sweep the spilled compound to prevent dust generation.

o For solutions, absorb the spill with an inert material such as vermiculite, dry sand, or a

chemical absorbent pad.

o Collect the Waste: Place the contained material and any contaminated absorbents into a

clearly labeled, sealable hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and
water. All cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of N-563.
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N-563 Disposal Workflow
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Click to download full resolution via product page

N-563 Disposal Workflow

» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of N-563].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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